Cas no 2680685-82-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidin-2-yl)amino)methylbenzoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidin-2-yl)amino)methylbenzoic acid
• CAS No: 2680685-82-7
• MF: C₂₈H₂₃N₃O₄
• MW: 465.499926805496
• CID: 5620929
• PubChem ID: 165930178
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidin-2-yl)amino)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304534
• 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methylpyrimidin-2-yl)amino)methyl]benzoic acid
• 2680685-82-7
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidin-2-yl)amino)methylbenzoic acid

• Inchi： 1S/C28H23N3O4/c1-18-13-14-29-27(30-18)31(16-19-7-6-8-20(15-19)26(32)33)28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-15,25H,16-17H2,1H3,(H,32,33)
• InChI Key： XHIMBPXVXWBLRN-UHFFFAOYSA-N
• SMILES： O(C(N(C1N=CC=C(C)N=1)CC1C=CC=C(C(=O)O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.16885622g/mol
• Monoisotopic Mass: 465.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidin-2-yl)amino)methylbenzoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidin-2-yl)amino)methylbenzoic acid: A Comprehensive Overview

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidin-2-yl)amino)methylbenzoic acid, with the CAS number 2680685-82-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 4-methylpyrimidinyl moiety, and a benzoic acid backbone. These structural features make it a versatile building block for various applications, particularly in drug discovery and advanced material synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during chemical reactions. Its presence enhances the molecule's stability and reactivity, making it an ideal candidate for use in complex synthetic pathways. Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules, particularly in the development of novel anticancer agents. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as proteasomes and kinases.

The 4-methylpyrimidinyl group adds another layer of functionality to this compound. Pyrimidine derivatives are widely recognized for their biological activity, particularly in modulating cellular signaling pathways. The methyl substitution at position 4 further enhances the molecule's pharmacokinetic properties, improving its bioavailability and metabolic stability. This makes it an attractive candidate for drug delivery systems and targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of this compound with various biological targets. Molecular docking studies have revealed that the benzoic acid backbone can serve as a scaffold for interactions with protein receptors, further underscoring its potential in drug design. Moreover, the combination of Fmoc and pyrimidinyl groups allows for fine-tuning of the molecule's physicochemical properties, enabling its adaptation to diverse therapeutic needs.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique structure lends itself well to applications in polymer chemistry and nanotechnology. For instance, derivatives of this compound have been used as monomers in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These materials hold promise for use in drug delivery systems, sensors, and adaptive coatings.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylpyrimidinin-2-y)amino)methylbenzoic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the coupling of the pyrimidinyl moiety through amide bond formation. Recent optimizations in these steps have significantly improved yields and purity levels, making large-scale production more feasible.

From an environmental standpoint, researchers have been exploring greener synthetic routes to minimize waste generation and reduce energy consumption. For example, the use of microwave-assisted synthesis has been shown to accelerate reaction rates while lowering reaction temperatures. Such approaches align with current trends toward sustainable chemistry practices.

In conclusion, 3-({(9H-fluoren-9-y1)methoxycarbonyl}(4-methylpyrimidin-in -2-y)amino)methylbenzoic acid represents a versatile platform for advancing both medicinal chemistry and materials science. Its unique structural features and diverse functional groups make it an invaluable tool for developing innovative solutions across multiple disciplines. As research continues to uncover new applications for this compound, its impact on various industries is expected to grow significantly.